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Compound of Interest

Compound Name:
5-Bromo-2-hydroxy-3-

methoxybenzonitrile

CAS No.: 198280-95-4

Cat. No.: B599357 Get Quote

Executive Summary & Hazard Profile
5-Bromo-2-hydroxy-3-methoxybenzonitrile (CAS: 103282-35-5 / Analogous structures)

presents a multi-faceted disposal challenge due to its tri-functional nature: a phenolic hydroxyl

group (acidic/corrosive potential), a nitrile moiety (potential cyanide precursor under extreme

stress), and a halogen (bromine) substituent (requires specific incineration protocols).[1][2]

Effective disposal requires strict segregation from acidic waste streams to negate any

theoretical risk of hydrolysis to hydrogen cyanide (HCN), and classification as Halogenated

Organic Waste to ensure compliance with EPA regulations regarding thermal oxidation.[1]

Immediate Critical Directives
DO NOT dispose of down the drain.[3][4] This compound is toxic to aquatic life and

persistent.

DO NOT mix with strong acids (HCl, H₂SO₄).[1] While benzonitriles are more stable than

aliphatic nitriles, acidic hydrolysis can liberate toxic gases.[1]

DO NOT mix with strong oxidizers.[5] The phenolic ring is electron-rich and prone to rapid,

exothermic oxidation.[1]
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Waste Characterization & Compatibility
Before disposal, the chemical state must be assessed.[1][6] The presence of the bromine atom

mandates that this waste stream be directed to high-temperature incineration facilities

equipped with scrubbers for acid gas (HBr/NOx) removal.

Chemical Compatibility Matrix
The following table outlines the interaction risks associated with this specific molecule.

Chemical Class
Compatibility
Status

Mechanistic Risk Action

Strong Acids INCOMPATIBLE

Nitrile hydrolysis risk

(R-CN + H⁺ + H₂O →

R-COOH + NH₄⁺/HCN

trace).

Segregate strictly.

Strong Oxidizers INCOMPATIBLE

Phenolic oxidation;

potential for violent

exothermic reaction.

Segregate strictly.

Halogenated Solvents COMPATIBLE

Miscible; similar

incineration

requirements (DCM,

Chloroform).[1]

Co-stream permitted.

Non-Halogenated

Solvents
CONDITIONAL

Compatible

chemically, but mixing

increases disposal

cost (downgrades

BTU value).[1]

Avoid if possible to

reduce cost.

Aqueous Bases COMPATIBLE

Phenol deprotonation

(Ar-OH → Ar-O⁻)

increases solubility.

Acceptable for

cleaning residues.[7]
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The following decision tree illustrates the autonomous logic required for sorting waste

containing 5-Bromo-2-hydroxy-3-methoxybenzonitrile. This system removes ambiguity from

the lab floor.
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Waste Generation:
5-Bromo-2-hydroxy-3-methoxybenzonitrile
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Figure 1: Segregation logic flow ensuring protection against acidic hydrolysis of the nitrile group

and proper routing of halogenated content.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired reagents, filter cakes, contaminated gloves, and paper towels.[1]

Primary Containment: Place the solid material into a clear, 6-mil polyethylene bag.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "5-Bromo-2-hydroxy-3-methoxybenzonitrile, Solid."[1]

Hazards: Toxic, Irritant.[1][2][8]

Secondary Containment: Place the sealed primary bag into a secondary container (wide-

mouth HDPE drum or secondary bag).

Segregation: Store in the "Toxic Solids" bin. Do not store in the same secondary tray as

oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicability: Reaction solvents containing the product.

Solvent Assessment: Determine if the solvent is halogenated (e.g., Dichloromethane) or non-

halogenated (e.g., Ethyl Acetate).[1]

Note: Because the solute contains Bromine, the entire mixture is technically a halogenated

waste stream regarding incineration requirements.[1]

pH Verification (Crucial Step):

Dip a pH strip into the waste container.
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If Acidic (pH < 4): Slowly add saturated Sodium Bicarbonate (NaHCO₃) until pH is neutral

(pH 7). This prevents the theoretical risk of nitrile hydrolysis in long-term storage.

Transfer: Pour into the "Halogenated Organic Waste" carboy.

Why? Even if dissolved in Acetone, the Bromine atom requires the waste be treated as

halogenated to prevent corrosion of standard incinerators not equipped for HBr.

Closure: Cap tightly. Ensure the carboy is vented if any recent neutralization occurred to

allow CO₂ escape before final sealing.

Regulatory & Logistics (RCRA/EPA Context)
In the United States, this compound does not have a specific "P" or "U" list code.[1] However, it

is regulated under Characteristic Wastes and Generator Knowledge.[1]

Waste Codes:

D002 (Corrosivity): Only if the waste solution pH is < 2 or > 12.5.

D003 (Reactivity): Potential application if mixed with acids (generating toxic gases),

though rare for benzonitriles.[1]

Halogenated Solvents (F-Codes): If mixed with spent methylene chloride (F001/F002).[9]

Disposal Pathway: Fuel Blending is generally not permitted due to the high halogen content

(Bromine). The required method is High-Temperature Incineration at a TSDF (Treatment,

Storage, and Disposal Facility) permitted for halogenated organics.[1]

Emergency Contingencies
Spill Response (Solid)

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Wear nitrile gloves (double gloved), lab coat, and N95 dust mask or P100 respirator if

powder is fine.[1]

Neutralize/Clean:
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Cover spill with wet paper towels to prevent dust generation.

Scoop material into a waste bag.[7]

Wash surface with a mild alkaline solution (soap/water or dilute NaHCO₃) to solubilize

phenolic residues.

Exposure Response[1][2][8][10][11][12]
Skin Contact: The phenol moiety allows rapid absorption. Wash immediately with soap and

water for 15 minutes.[10] Do not use ethanol (increases absorption).

Eye Contact: Rinse for 15 minutes.[10][11] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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